Cas no 144657-66-9 (Tert-butyl 3-formyl-1H-pyrrolo[2,3-b]pyridine-1-carboxylate)

• Product Name: Tert-butyl 3-formyl-1H-pyrrolo[2,3-b]pyridine-1-carboxylate
• CAS No: 144657-66-9
• MF: C₁₃H₁₄N₂O₃
• MW: 246.261863231659
• MDL: MFCD11045434
• CID: 108838
• PubChem ID: 329761861
• Update Time: 2025-04-18

Tert-butyl 3-formyl-1H-pyrrolo[2,3-b]pyridine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 3-formyl-1H-pyrrolo[2,3-b]pyridine-1-carboxylate
• 1-Boc-7-azaindole-3-carboxaldehyde
• 1H-Pyrrolo[2,3-b]pyridine-1-carboxylicacid, 3-formyl-, 1,1-dimethylethyl ester
• 3-FORMYL-7-AZAINDOLE
• tert-butyl 3-formylpyrrolo[2,3-b]pyridine-1-carboxylate
• 1-(TERT-BUTOXYCARBONYL)-3-FORMYL-7-AZAINDOLE
• GFZQRKMUXOECFL-UHFFFAOYSA-N
• TD8087
• 7135AA
• VP12359
• SB15744
• RP14049
• TRA0044229
• FCH1619562
• tertbutylformylpyrrolobpyridinecarboxylate
• T
• 1-(tert-Butoxycarbonyl)-3-formyl-7-azaindole, 3-Formyl-pyrrolo[2,3-b]pyridine-1-carboxylic acid tert-butyl ester
• FT-0682014
• MFCD11045434
• 1-Boc-3-formyl-7-azaindole
• 1H-Pyrrolo[2,3-b]pyridine-1-carboxylic acid, 3-formyl-, 1,1-dimethylethyl ester
• DTXSID80473197
• Z1161029016
• A853801
• CS-W012695
• J-007995
• SCHEMBL3707206
• AKOS005765926
• J-524541
• AC-28112
• SY066601
• 1-(tert-Butoxycarbonyl)-3-formyl-7-azaindole, 3-Formyl-pyrrolo[2,3-b]pyridine-1-carboxylic acid t
• tert-Butyl3-formyl-1H-pyrrolo[2,3-b]pyridine-1-carboxylate
• GE-0735
• 144657-66-9
• 1-Boc-3-formyl-1H-pyrrolo[2,3-b]pyridine
• AMY35516
• 1-(tert-Butoxycarbonyl)-3-formyl-7-azaindole, 3-Formyl-pyrrolo[2,3-b]pyridine-1-carboxylic acid tert-butyl ester
• Tert-butyl 3-formyl-1H-pyrrolo[2,3-b]pyridine-1-carboxylate

• MDL： MFCD11045434
• Inchi： 1S/C13H14N2O3/c1-13(2,3)18-12(17)15-7-9(8-16)10-5-4-6-14-11(10)15/h4-8H,1-3H3
• InChI Key： GFZQRKMUXOECFL-UHFFFAOYSA-N
• SMILES： O(C(N1C=C(C=O)C2=CC=CN=C12)=O)C(C)(C)C

Computed Properties

• Exact Mass: 246.10000
• Monoisotopic Mass: 246.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 61.2
• XLogP3: 2

Experimental Properties

• Density: 1.20±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 124-129 °C
• Boiling Point: 389.6±45.0°C at 760 mmHg
• Solubility: Very slightly soluble (0.18 g/l) (25 º C),
• PSA: 61.19000
• LogP: 2.63200

Tert-butyl 3-formyl-1H-pyrrolo[2,3-b]pyridine-1-carboxylate Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302-H317
• Warning Statement： P280
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22-43
• Safety Instruction： S36/37
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Inert atmosphere,2-8°C
• Safety Term：S36/37
• Risk Phrases：R22